Cas no 1891447-22-5 (2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol
• CAS No: 1891447-22-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5913638
• PubChem ID: 117283157
• Update Time: 2025-10-20

2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol
• 1891447-22-5
• EN300-1780427

• Inchi： 1S/C12H16O2/c1-12(2,8-13)10-5-3-4-9-6-7-14-11(9)10/h3-5,13H,6-8H2,1-2H3
• InChI Key： JWCCQZCGUAIJRV-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C(C)(C)CO

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol

Introduction to 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol (CAS No. 1891447-22-5)

2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol, with the CAS number 1891447-22-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 2,3-dihydrobenzofuran moiety and a 2-methylpropan-1-ol functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol is of particular interest due to its potential for modulating various biological pathways. The 2,3-dihydrobenzofuran ring is a common scaffold found in many natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antiviral, and neuroprotective properties. The presence of the 2-methylpropan-1-ol group adds further complexity and potential for specific interactions with biological targets.

Recent studies have explored the pharmacological properties of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective properties of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that it may be a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective effects, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol has also been investigated for its antiviral properties. Studies have shown that it can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry into host cells and the inhibition of viral protein synthesis. These findings highlight its potential as a broad-spectrum antiviral agent.

The safety profile of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol has also been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses. This is an important consideration for its further development as a potential therapeutic agent.

The synthesis of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol has been optimized to improve yield and purity. Various synthetic routes have been explored, including those involving palladium-catalyzed cross-coupling reactions and organocatalytic asymmetric synthesis. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale for further research and development.

In conclusion, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-1-ol (CAS No. 1891447-22-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.